Cas no 131567-14-1 (1H-3-Benzazepin-7-ol,8-chloro-2,3,4,5-tetrahydro-5-(3-iodophenyl)-3-methyl-)

• Product name: 1H-3-Benzazepin-7-ol,8-chloro-2,3,4,5-tetrahydro-5-(3-iodophenyl)-3-methyl-
• CAS No: 131567-14-1
• MF: C₁₇H₁₇ClINO
• MW: 413.68045592308
• CID: 165987
• PubChem ID: 125486

1H-3-Benzazepin-7-ol,8-chloro-2,3,4,5-tetrahydro-5-(3-iodophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-ol,8-chloro-2,3,4,5-tetrahydro-5-(3-iodophenyl)-3-methyl-
• 7-chloro-8-hydroxy-1-(3'-iodophenyl)-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 8-chloro-5-(3-iodophenyl)-3-methyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol
• 1H-3-Benzazepin-7-ol, 8-chloro-2,3,4,5-tetrahydro-5-(3-iodophenyl)-3-methyl-, (+-)-
• 8-chloro-5-(3-iodophenyl)-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
• TISCH
• CHEMBL172352
• (+/-)-7-CHLOR0-8- HYDROXY-1-(3'-IODOPHENYL)-3-METHYL-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPINE
• DTXSID40927267
• UNII-4KO50R43BQ
• TISCH, (+/-)-
• 131567-14-1
• 1H-3-BENZAZEPIN-7-OL, 8-CHLORO-2,3,4,5-TETRAHYDRO-5-(3-IODOPHENYL)-3-METHYL-
• 4KO50R43BQ
• 8-CHLORO-2,3,4,5-TETRAHYDRO-5-(3-IODOPHENYL)-3-METHYL-1H-3-BENZAZEPIN-7-OL

• Inchi： InChI=1S/C17H17ClINO/c1-20-6-5-12-8-16(18)17(21)9-14(12)15(10-20)11-3-2-4-13(19)7-11/h2-4,7-9,15,21H,5-6,10H2,1H3
• InChI Key： DUTJKDUWCSYNLM-UHFFFAOYSA-N
• SMILES： ClC1=CC2CCN(C)CC(C3C=CC=C(I)C=3)C=2C=C1O

Computed Properties

• Exact Mass: 413.00401
• Monoisotopic Mass: 413.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 471.8°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.649
• PSA: 23.47